Cas no 61947-47-5 (Benzonitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis-)

Benzonitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis- structure
61947-47-5 structure
Product Name:Benzonitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis-
CAS No:61947-47-5
MF:C20H20N2O2
MW:320.385004997253
CID:462646
PubChem ID:14645146
Update Time:2025-04-19

Benzonitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis-
    • 3-[6-(3-cyanophenoxy)hexoxy]benzonitrile
    • 3,3'-[Hexane-1,6-diylbis(oxy)]dibenzonitrile
    • 61947-47-5
    • DTXSID90562561
    • Inchi: 1S/C20H20N2O2/c21-15-17-7-5-9-19(13-17)23-11-3-1-2-4-12-24-20-10-6-8-18(14-20)16-22/h5-10,13-14H,1-4,11-12H2
    • InChI Key: FFNMEPYUPRSQPD-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C#N)C=1)CCCCCCOC1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 320.1526
  • Monoisotopic Mass: 320.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 66.04
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.